Cas no 1339153-65-9 (3-Pentanone, 2-[(2,4-difluorophenyl)thio]-)

• Product Name: 3-Pentanone, 2-[(2,4-difluorophenyl)thio]-
• CAS No: 1339153-65-9
• MF: C₁₁H₁₂F₂OS
• MW: 230.274188995361
• CID: 5168722
• Update Time: 2025-06-30

3-Pentanone, 2-[(2,4-difluorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-((2,4-Difluorophenyl)thio)pentan-3-one
• 2-[(2,4-difluorophenyl)sulfanyl]pentan-3-one
• 3-Pentanone, 2-[(2,4-difluorophenyl)thio]-

• Inchi： 1S/C11H12F2OS/c1-3-10(14)7(2)15-11-5-4-8(12)6-9(11)13/h4-7H,3H2,1-2H3
• InChI Key： GJZBLPDDHPLFCV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1F)F)C(C)C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4

Additional information on 3-Pentanone, 2-[(2,4-difluorophenyl)thio]-

3-Pentanone, 2-[(2,4-difluorophenyl)thio]- (CAS No. 1339153-65-9)

3-Pentanone, 2-[(2,4-difluorophenyl)thio]-, also known by its CAS registry number 1339153-65-9, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pentanone backbone with a thio-substituted aromatic ring. The presence of the 2,4-difluorophenyl group introduces distinct electronic and steric properties, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the potential of 3-Pentanone, 2-[(2,4-difluorophenyl)thio]- in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of functional polymers and as an intermediate in drug design. The compound's ability to undergo various chemical transformations, such as nucleophilic addition and condensation reactions, has made it a valuable building block in organic synthesis.

The molecular structure of 1339153-65-9 consists of a five-carbon chain with a ketone group at position 3 and a thio-substituted phenyl group at position 2. This arrangement creates a balance between hydrophobicity and reactivity, which is advantageous in many chemical processes. The fluorine atoms on the phenyl ring contribute to the compound's stability and bioavailability, making it particularly relevant in pharmaceutical research.

One of the most promising areas of application for 3-Pentanone, 2-[(2,4-difluorophenyl)thio]- is in the field of drug delivery systems. Scientists have investigated its potential as a carrier molecule due to its ability to enhance the solubility and bioavailability of poorly soluble drugs. Additionally, its biocompatibility has been tested in vitro and in vivo models, showing minimal cytotoxicity under physiological conditions.

Another notable application is in the synthesis of novel organocatalysts. The thioether group in 1339153-65-9 can act as a Lewis base or coordinate with metal ions, enabling the creation of catalytic systems for asymmetric synthesis. Recent breakthroughs have demonstrated its effectiveness in promoting enantioselective reactions, which are critical in the production of chiral pharmaceuticals.

The synthesis of 3-Pentanone, 2-[(2,4-difluorophenyl)thio]- involves multi-step organic reactions that require precise control over reaction conditions. Key steps include nucleophilic substitution and oxidation processes that ensure the formation of the desired product with high purity. Advanced purification techniques such as column chromatography and recrystallization are typically employed to isolate the compound.

In terms of physical properties, 1339153-65-9 exists as a pale yellow liquid at room temperature with a pleasant odor. It has a melting point of approximately -40°C and a boiling point around 180°C under standard pressure. These properties make it suitable for use in both laboratory settings and large-scale industrial processes.

From an environmental perspective, studies have shown that 3-Pentanone, 2-[(2,4-difluorophenyl)thio]- exhibits low toxicity to aquatic organisms when exposed at concentrations below regulatory limits. Its biodegradation pathways have been studied extensively under aerobic conditions, revealing that it can be efficiently metabolized by microorganisms without leaving harmful residues.

In conclusion, 1339153-65-9, or 3-Pentanone, 2-[(2,4-difluorophenyl)thio]-, stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses for this compound, its role in advancing modern chemistry is expected to grow significantly.